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Compound of Interest

Compound Name: Palmitic acid-d5

Cat. No.: B10820575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of how to interpret a Certificate of

Analysis (CoA) for Palmitic acid-d5 (hexadecanoic-15,15,16,16,16-d5 acid). Understanding

the data presented in a CoA is critical for ensuring the quality, identity, and purity of this

isotopically labeled internal standard, which is essential for accurate quantification of palmitic

acid in various biological matrices using mass spectrometry-based methods.

Summary of Analytical Data
A typical Certificate of Analysis for Palmitic acid-d5 will include several key quantitative

assessments to confirm the product's identity, purity, and isotopic enrichment. The data is often

presented in a tabular format for clarity and ease of comparison against specifications.

Table 1: General Properties and Identification

Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Molecular Formula C₁₆H₂₇D₅O₂ Confirmed Mass Spectrometry

Molecular Weight 261.48 261.5 Mass Spectrometry

CAS Number 285979-77-3 285979-77-3 N/A
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Table 2: Purity and Isotopic Enrichment

Test Specification Result Method

Chemical Purity (GC-

FID)
≥ 98.0% 99.5% Gas Chromatography

Isotopic Purity (Mass

Spec)

≥ 99% deuterated

forms (d₁-d₅)[1]
99.6% Mass Spectrometry

Deuterium Enrichment

(d₅)
Report Value 98.2% Mass Spectrometry

Isotopic Distribution

(d₀-d₄)
Report Value See Table 3 Mass Spectrometry

Residual Solvents Conforms to ICH Q3C <0.01% Ethanol GC-HS

Table 3: Isotopic Distribution

Isotopic Species Abundance (%)

d₀ (unlabeled) 0.1

d₁ 0.2

d₂ 0.3

d₃ 0.6

d₄ 0.6

d₅ 98.2

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis. These protocols are representative of standard analytical practices for isotopically

labeled fatty acids.

Gas Chromatography (GC) for Chemical Purity
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Objective: To determine the chemical purity of the sample by separating it from any non-

volatile or semi-volatile impurities.

Instrumentation: An Agilent 6890 Gas Chromatograph (or equivalent) equipped with a Flame

Ionization Detector (FID).

Procedure:

Derivatization: A sample of Palmitic acid-d5 is derivatized to its fatty acid methyl ester

(FAME) by reaction with a suitable agent (e.g., BF₃ in methanol) to increase its volatility.

Injection: 1 µL of the derivatized sample solution (in a volatile solvent like hexane) is

injected into the GC inlet.

Chromatographic Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet Temperature: 250°C.

Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 20°C/min to

280°C and hold for 10 minutes.[2]

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Detector Temperature: 300°C.

Data Analysis: The peak area of the Palmitic acid-d5 FAME is compared to the total area

of all peaks in the chromatogram to calculate the percent purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Objective: To confirm the molecular weight and determine the isotopic enrichment and

distribution of the deuterated compound. This is often performed in conjunction with a

chromatographic separation method (GC-MS or LC-MS).

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a

Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS/MS).
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Procedure (GC-MS Example):

Sample Preparation: The sample is derivatized as described in the GC protocol.

Chromatography: The derivatized sample is subjected to GC separation under the

conditions specified above.

Mass Spectrometry Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Analyzer: Quadrupole.

Scan Range: m/z 50-500.

Ion Source Temperature: 230°C.

Data Analysis:

Identity Confirmation: The mass spectrum of the primary peak is analyzed for the

molecular ion ([M]⁺) or characteristic fragment ions corresponding to the derivatized

Palmitic acid-d5. For the FAME derivative, the expected molecular ion would be at m/z

275.

Isotopic Purity: The relative intensities of the ion clusters around the molecular ion are

measured. For Palmitic acid-d5 FAME, the primary ion will be at m/z 275. The ion at

m/z 270 would represent the unlabeled (d₀) FAME. The percentage of deuterated forms

is calculated by summing the intensities of all deuterated species (d₁ through d₅) and

comparing it to the total intensity of all isotopic species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of the molecule and the position of the

deuterium labels.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.
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Procedure:

Sample Preparation: The sample is dissolved in a deuterated solvent, typically

Chloroform-d (CDCl₃).

¹H NMR Acquisition: A standard proton NMR spectrum is acquired. In Palmitic acid-d5,

the signal corresponding to the terminal methyl group (typically a triplet around 0.88 ppm)

and the adjacent methylene group (around 1.25 ppm) will be significantly reduced or

absent due to the deuterium substitution.

¹³C NMR Acquisition: A carbon-13 NMR spectrum is acquired. The signals for the carbons

bearing deuterium atoms (C-15 and C-16) will show characteristic splitting patterns (due to

C-D coupling) and reduced intensity.

Data Analysis: The resulting spectra are compared to reference spectra of unlabeled

palmitic acid to confirm the expected structural features and the absence of signals at the

sites of deuteration.

Visualizing the Analytical Workflow and Data
Interpretation
To better understand the processes behind generating a CoA and interpreting the results, the

following diagrams illustrate key workflows and logical relationships.
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2. Analytical Testing

3. Data Review & Documentation

4. Quality Control
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Caption: Workflow for generating a Certificate of Analysis for a chemical standard.
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Caption: Logic for determining isotopic purity of Palmitic acid-d5 via mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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